Cas no 18664-78-3 (3-Amino-pentanoic Acid)

3-Amino-pentanoic acid, also known as β-Aminovaleric acid, is a non-proteinogenic amino acid with the molecular formula C5H11NO2. This compound features an amino group at the β-position relative to the carboxyl group, distinguishing it from naturally occurring α-amino acids. It serves as a versatile building block in organic synthesis and pharmaceutical research, particularly in the development of peptidomimetics and bioactive molecules. The β-amino acid structure enhances metabolic stability and resistance to enzymatic degradation compared to α-amino acids, making it valuable for drug design. Its chiral center allows for enantioselective synthesis, enabling applications in asymmetric catalysis and stereospecific reactions. The compound is also studied for its potential role in modulating neurotransmitter systems due to its structural similarity to GABA.
3-Amino-pentanoic Acid structure
3-Amino-pentanoic Acid structure
Product Name:3-Amino-pentanoic Acid
CAS No:18664-78-3
MF:C5H11NO2
MW:117.146341562271
MDL:MFCD00031473
CID:51111
PubChem ID:14731978
Update Time:2025-07-02

3-Amino-pentanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-Aminopentanoic acid
    • 3-AMINO-PENTANOIC ACID
    • 3-Amino-pentansaeure
    • 3-Amino-valeriansaeure
    • 3-amino-valeric acid
    • 3-azanylpentanoic acid
    • ACMC-20apf4
    • ACMC-20apik
    • PENTANOIC ACID, 3-AMINO-
    • PubChem13448
    • 3-AMINOVALERIC ACID
    • 3-aminopentanoic acid;3-AMINO-PENTANOIC ACID
    • QFRURJKLPJVRQY-UHFFFAOYSA-N
    • CS-W021843
    • FT-0770495
    • FT-0735847
    • GS-3905
    • CHEBI:180619
    • N,N-DI-BOC-4-AMINOMETHYLBENZONITRILE
    • b-Aminovaleriansaure
    • 2,3,6,7-TETRAMETHYL-NAPHTHALENE-1,4-DICARBOXYLICACIDDIAMIDE
    • AKOS006345918
    • MFCD00031473
    • FT-0657101
    • DTXSID90563412
    • 3-Amino-pentanoicacid
    • 3-aminopentanoicacid
    • 186364-78-3
    • AB01525
    • 18664-78-3
    • EN300-87106
    • 3-amino-pentanoic acid, AldrichCPR
    • 2-ETHOXY-5-(3-METHYL-UREIDO)-BENZENESULFONYLCHLORIDE
    • SCHEMBL497748
    • FT-0692071
    • Z1708090940
    • DB-065576
    • DTXCID10514188
    • SY104026
    • DB-016726
    • 3-Amino-pentanoic Acid
    • MDL: MFCD00031473
    • Inchi: 1S/C5H11NO2/c1-2-4(6)3-5(7)8/h4H,2-3,6H2,1H3,(H,7,8)
    • InChI Key: QFRURJKLPJVRQY-UHFFFAOYSA-N
    • SMILES: OC(CC(CC)N)=O

Computed Properties

  • Exact Mass: 117.078978594g/mol
  • Monoisotopic Mass: 117.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 82.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.067
  • Melting Point: No data available
  • Boiling Point: 230.1°Cat760mmHg
  • Flash Point: 93°C
  • Refractive Index: 1.464
  • Vapor Pressure: No data available

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